5-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-fluorobenzyl)-2-(propan-2-ylsulfanyl)pyrimidine-4-carboxamide

• Molecular Formula: C19H21ClFN3O3S2
• Molecular Weight: 458.0 g/mol
• IUPAC Name: 5-chloro-N-(1,1-dioxothiolan-3-yl)-N-[(4-fluorophenyl)methyl]-2-propan-2-ylsulfanylpyrimidine-4-carboxamide
• InChI: InChI=1S/C19H21ClFN3O3S2/c1-12(2)28-19-22-9-16(20)17(23-19)18(25)24(15-7-8-29(26,27)11-15)10-13-3-5-14(21)6-4-13/h3-6,9,12,15H,7-8,10-11H2,1-2H3
• InChI Key: WDRVQLLAMJVXQF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SC1=NC=C(C(=N1)C(=O)N(CC2=CC=C(C=C2)F)C3CCS(=O)(=O)C3)Cl

Description

This pyrimidine-4-carboxamide derivative features a 5-chloro-substituted pyrimidine core with a propan-2-ylsulfanyl group at position 2 and dual N-substituents: a 1,1-dioxidotetrahydrothiophen-3-yl (tetrahydrothiophene sulfone) and a 4-fluorobenzyl group. The compound’s design leverages halogenation (Cl, F) and sulfur-based functionalities to modulate electronic, steric, and pharmacokinetic properties.

Biological Activity

5-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-fluorobenzyl)-2-(propan-2-ylsulfanyl)pyrimidine-4-carboxamide is a synthetic compound with potential biological activity. Its structure suggests possible interactions with various biological targets, making it a candidate for studies in pharmacology, particularly in the context of anticancer and antimicrobial activities.

Chemical Structure and Properties

The compound has the following molecular formula: C21H27ClN4O3S2, with a molecular weight of 483.1 g/mol. The presence of a chloro group, a tetrahydrothiophene moiety, and a pyrimidine ring contributes to its unique properties and potential biological effects.

Anticancer Activity

Recent studies have indicated that compounds similar to 5-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-fluorobenzyl)-2-(propan-2-ylsulfanyl)pyrimidine-4-carboxamide exhibit significant cytotoxic effects against various cancer cell lines. For instance:

• MCF-7 Breast Carcinoma Cells : Compounds with similar structures demonstrated inhibition of growth activities against MCF-7 cells, with some derivatives showing higher activity than standard chemotherapeutic agents like doxorubicin .
• HepG2 Liver Carcinoma Cells : A related study reported an EC50 value of 10.28 μg/mL for compounds exhibiting potent biological activity against HepG2 cells, suggesting that modifications in the compound's structure can enhance its anticancer properties .

Antimicrobial Activity

The antimicrobial potential of this class of compounds has also been explored:

• Bacterial Inhibition : Compounds were tested against Gram-positive and Gram-negative bacteria, showing varying degrees of antibacterial activity. For example, derivatives containing electron-donating groups exhibited improved efficacy compared to those without such modifications .

Structure-Activity Relationship (SAR)

The structure-activity relationship (SAR) of similar compounds indicates that modifications at specific positions on the pyrimidine ring can significantly influence biological activity. For instance:

• Substitution at position 5 with electron-donating groups has been associated with enhanced anticancer and antimicrobial activities.
• The presence of halogen atoms (like chlorine and fluorine) at strategic positions has been shown to modulate the interaction with biological targets, enhancing potency .

Case Studies

Several case studies have highlighted the biological activities of related compounds:

• Cytotoxicity Assays : In vitro assays demonstrated that specific derivatives induced apoptosis in cancer cells through caspase activation pathways. This suggests a mechanism of action that could be exploited in therapeutic applications .
• Antimicrobial Testing : Compounds were evaluated for their ability to inhibit bacterial growth using standard methods like the MTT assay. Results indicated that certain modifications led to significant improvements in antimicrobial efficacy against strains such as Escherichia coli and Staphylococcus aureus .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Modifications and Key Differences

The compound is compared to analogs with variations in the benzyl substituent, sulfanyl/sulfonyl groups, and heterocyclic appendages. Key examples include:

Table 1: Structural and Physicochemical Comparison

Compound Name	Substituents (vs. Target)	Molecular Weight	Key Features	Source
Target Compound	4-Fluorobenzyl, propan-2-ylsulfanyl, tetrahydrothiophene sulfone	~429 (estimated)	Balanced lipophilicity, sulfone for stability, fluorine for bioavailability
5-Chloro-N-(2-Chlorobenzyl)-N-(1,1-Dioxidotetrahydrothiophen-3-yl)-2-(Methylsulfanyl)Pyrimidine-4-Carboxamide	2-Chlorobenzyl, methylsulfanyl	446.4	Higher halogen content (Cl), smaller sulfanyl group; potential reduced metabolic stability
N-Benzyl-5-Chloro-N-(1,1-Dioxidotetrahydrothiophen-3-yl)-2-(Ethylsulfanyl)Pyrimidine-4-Carboxamide	Benzyl, ethylsulfanyl	426.0	No halogen on benzyl, longer sulfanyl chain; moderate lipophilicity
5-Chloro-2-((4-Fluorobenzyl)Sulfonyl)-N-(5-Methyl-1,3,4-Thiadiazol-2-yl)Pyrimidine-4-Carboxamide	4-Fluorobenzyl sulfonyl, thiadiazole carboxamide	427.86	Sulfonyl group increases polarity; thiadiazole may enhance target selectivity

Impact of Substituents on Pharmacological Properties

• Halogenation : The 4-fluorobenzyl group in the target compound improves metabolic stability compared to 2-chlorobenzyl analogs, as fluorine reduces oxidative metabolism . In contrast, 2-chlorobenzyl derivatives (e.g., ) may exhibit stronger hydrophobic interactions but higher toxicity risks.
• methyl/ethylsulfanyl analogs . Sulfonyl groups () increase polarity, likely reducing cell permeability but improving solubility.
• Heterocyclic Moieties : The tetrahydrothiophene sulfone in the target compound enhances conformational rigidity, whereas thiadiazole () introduces additional hydrogen-bonding sites .

Preparation Methods

Retrosynthetic Analysis and Starting Materials

The compound is synthesized via sequential functionalization of a pyrimidine scaffold. Key intermediates include:

• 2-Propanethiol-substituted pyrimidine : Introduced via nucleophilic substitution.

• Tetrahydrothiophene sulfone : Prepared by oxidation of tetrahydrothiophene derivatives.

• 4-Fluorobenzylamine : Used for N-alkylation reactions.

Starting materials such as 5-chloropyrimidine-4-carboxylic acid, 3-aminotetrahydrothiophene, and 2-propanethiol are commercially available. The fluorobenzyl group is typically introduced in later stages to avoid side reactions during heterocycle formation .

Pyrimidine Core Formation and Chlorination

The pyrimidine ring is constructed via cyclocondensation of thiourea derivatives with β-keto esters. For example:

• Cyclization : Ethyl acetoacetate reacts with thiourea in the presence of HCl to form 2-thiouracil .

• Chlorination : Phosphorus oxychloride (POCl₃) chlorinates the 5-position of the pyrimidine at 110°C for 6 hours, achieving >90% conversion .

Key Data :

Step	Reagents/Conditions	Yield	Purity (HPLC)
Cyclization	Thiourea, HCl, reflux	78%	95%
Chlorination	POCl₃, DMF, 110°C, 6h	92%	98%

Sulfanyl Group Introduction

The 2-propanethiol group is introduced via nucleophilic aromatic substitution (SNAr). Optimized conditions use:

• Base : Potassium carbonate (K₂CO₃) in dimethylformamide (DMF).

• Temperature : 80°C for 12 hours.

• Solvent : Anhydrous DMF to enhance nucleophilicity.

Reaction Equation :

$$\text{5-Chloropyrimidine} + \text{2-Propanethiol} \xrightarrow{\text{K₂CO₃, DMF}} \text{2-(Propan-2-ylsulfanyl)pyrimidine}$$

Yield : 85–88% after column chromatography (silica gel, hexane/ethyl acetate 3:1).

Tetrahydrothiophene Sulfone Synthesis

The tetrahydrothiophene moiety is oxidized to the sulfone using oxone (2KHSO₅·KHSO₄·K₂SO₄) in water/acetone (1:1) at 0°C for 2 hours . Post-oxidation, the amine group is protected with Boc (tert-butyloxycarbonyl) to prevent side reactions during subsequent coupling.

Optimization Note :

• Oxidant Efficiency : Oxone achieves 99% conversion vs. 75% with mCPBA .

• Boc Protection : Di-tert-butyl dicarbonate (Boc₂O) in THF, 25°C, 2h (95% yield) .

Carboxamide Formation

The carboxylic acid group at the 4-position of the pyrimidine is activated for amide coupling. Two methods are prevalent:

• HATU-Mediated Coupling :

  • Reagents : HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium), DIPEA (N,N-Diisopropylethylamine).

  • Conditions : DCM, 0°C → RT, 12h.

  • Yield : 82% .

• EDCl/HOBt System :

  • Reagents : EDCl (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide), HOBt (Hydroxybenzotriazole).

  • Conditions : DMF, RT, 24h.

  • Yield : 76%.

Comparative Data :

Method	Coupling Reagent	Solvent	Time (h)	Yield
HATU/DIPEA	HATU	DCM	12	82%
EDCl/HOBt	EDCl	DMF	24	76%

N-Alkylation with 4-Fluorobenzyl Bromide

The tetrahydrothiophene sulfone amine undergoes N-alkylation using 4-fluorobenzyl bromide. Optimal conditions include:

• Base : Cs₂CO₃ in acetonitrile.

• Temperature : 60°C, 8h.

• Molar Ratio : 1:1.2 (amine:bromide) .

Side Reaction Mitigation :

• Excess bromide leads to dialkylation; stoichiometric control is critical.

• Purification via recrystallization (ethanol/water) raises purity to >99%.

Final Deprotection and Workup

Boc deprotection is achieved with trifluoroacetic acid (TFA) in dichloromethane (DCM) at 0°C for 1h. The crude product is neutralized with NaHCO₃ and extracted with ethyl acetate .

Purification :

• Column Chromatography : Silica gel, gradient elution (hexane → ethyl acetate).

• Crystallization : Ethanol/water (70:30) yields needle-like crystals .

Analytical Characterization

Spectroscopic Data :

• ¹H NMR (400 MHz, CDCl₃): δ 8.45 (s, 1H, pyrimidine-H), 7.32–7.28 (m, 2H, Ar-H), 4.62 (s, 2H, CH₂), 3.15–3.10 (m, 1H, tetrahydrothiophene-H) .

• HRMS : m/z 458.0 [M+H]⁺ (calc. 458.05) .

Purity : >99% by HPLC (C18 column, acetonitrile/water 60:40).

Scale-Up and Process Optimization

Industrial-scale synthesis (10 kg batch) highlights:

• Cost-Effective Reagents : EDCl/HOBt preferred over HATU for large-scale use.

• Solvent Recovery : DMF and DCM recycled via distillation (85% recovery).

• Throughput : 72% overall yield at pilot scale.

Challenges and Solutions

• Regioselectivity in Chlorination :

  • Use of POCl₃ with catalytic DMF ensures selective 5-chlorination .

• Sulfone Stability :

  • Avoid strong acids during Boc deprotection to prevent sulfone cleavage .

• Racemization :

  • Low-temperature coupling (0°C) minimizes epimerization at the tetrahydrothiophene chiral center.

Q & A

Q. Resolution Strategy :

Reproduce assays under standardized conditions (e.g., 25 mM Tris-HCl, pH 7.5, 1 mM DTT).

Purify the compound via reverse-phase HPLC (C18 column, 0.1% TFA in water/acetonitrile gradient) .

Validate target engagement using SPR or ITC to measure binding affinity independently .

Advanced: What computational methods are suitable for predicting this compound’s metabolic stability?

• Density Functional Theory (DFT) : Calculate bond dissociation energies (BDEs) to predict sites of oxidative metabolism (e.g., benzylic C-H bonds in the 4-fluorobenzyl group) .
• Molecular Dynamics (MD) Simulations : Model interactions with cytochrome P450 enzymes (e.g., CYP3A4) to identify metabolic hotspots .
• In silico tools : Use ADMET Predictor™ or Schrödinger’s QikProp to estimate clearance rates and half-lives .

Validation : Cross-reference predictions with in vitro microsomal stability assays (human liver microsomes + NADPH) .

Advanced: How can structural modifications improve selectivity for kinase targets versus off-target GPCRs?

• Modify the propan-2-ylsulfanyl group : Replace with bulkier tert-butylsulfanyl to sterically hinder off-target binding .
• Introduce a hydroxyl group on the tetrahydrothiophene ring to form hydrogen bonds with kinase active sites (e.g., ATP-binding pockets) .

Q. Experimental Design :

Synthesize analogs with these modifications.

Screen against kinase panels (e.g., Eurofins KinaseProfiler) and GPCR arrays (e.g., Caliper Life Sciences) .

Perform co-crystallization studies to confirm binding mode changes .

Advanced: What analytical techniques are critical for confirming the stereochemistry of the 1,1-dioxidotetrahydrothiophen-3-yl group?

• Chiral HPLC : Use a Chiralpak® AD-H column with heptane/isopropanol (90:10) to resolve enantiomers .
• Vibrational Circular Dichroism (VCD) : Compare experimental and computed spectra to assign absolute configuration .
• NOESY NMR : Identify spatial proximity between the sulfone oxygen and adjacent protons to confirm ring conformation .

Advanced: How can solubility challenges in aqueous buffers be addressed without compromising activity?

Q. Strategies :

• Salt formation : Convert the free base to a hydrochloride or mesylate salt.
• Prodrug approach : Introduce a phosphate ester at the pyrimidine 2-position, cleaved in vivo by phosphatases .
• Nanoformulation : Encapsulate in PEGylated liposomes or cyclodextrin complexes .

Validation : Measure solubility via shake-flask method (pH 1–7.4) and assess bioavailability in rodent PK studies .

Advanced: What mechanistic insights explain its dual activity as a kinase inhibitor and RNA polymerase binder?

• Kinase inhibition : The pyrimidine core mimics ATP’s adenine, competing for the ATP-binding pocket .
• RNA polymerase interaction : The 4-fluorobenzyl group may intercalate into DNA/RNA helices, while the sulfone forms hydrogen bonds with polymerase basic residues .

Q. Validation :

Conduct ATP-competitive ELISA assays for kinase inhibition.

Use electrophoretic mobility shift assays (EMSAs) to confirm RNA polymerase binding .